5-(6-chloropyridin-3-yl)-1H-indazole
Overview
Description
Indazole is a heterocyclic compound consisting of a pyrazole ring fused with a benzene ring . The compound you’re interested in, “5-(6-chloropyridin-3-yl)-1H-indazole”, would have a chlorine atom and a pyridine ring attached to the indazole core. Compounds with similar structures are often used in the development of pharmaceuticals and agrochemicals .
Molecular Structure Analysis
The molecular structure of “this compound” would be characterized by the presence of an indazole core with a chlorine atom and a pyridine ring attached. The exact structure would need to be confirmed using techniques such as X-ray crystallography or NMR spectroscopy .Chemical Reactions Analysis
Indazole and its derivatives can undergo a variety of chemical reactions, including electrophilic substitution, nucleophilic substitution, and various types of cycloaddition reactions . The specific reactions that “this compound” can undergo would depend on the reaction conditions and the presence of other functional groups.Physical And Chemical Properties Analysis
The physical and chemical properties of “this compound” would be influenced by the presence of the chlorine atom and the pyridine ring. These properties could include its melting point, boiling point, solubility, and stability .Mechanism of Action
Safety and Hazards
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-(6-chloropyridin-3-yl)-1H-indazole involves the reaction of 6-chloro-3-pyridinecarboxaldehyde with 1H-indazole-5-carboxylic acid in the presence of a coupling agent and a base.", "Starting Materials": [ "6-chloro-3-pyridinecarboxaldehyde", "1H-indazole-5-carboxylic acid", "Coupling agent", "Base" ], "Reaction": [ "Step 1: Dissolve 6-chloro-3-pyridinecarboxaldehyde and 1H-indazole-5-carboxylic acid in a suitable solvent.", "Step 2: Add the coupling agent and base to the reaction mixture and stir at room temperature for a suitable time.", "Step 3: Isolate the product by filtration or extraction and purify by recrystallization or chromatography." ] } | |
CAS RN |
885271-19-2 |
Molecular Formula |
C12H8ClN3 |
Molecular Weight |
229.7 |
Purity |
95 |
Origin of Product |
United States |
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